N-[2-(benzotriazol-1-yl)-1-pyridin-3-ylbut-3-enyl]aniline

• IUPAC Name: N-[2-(benzotriazol-1-yl)-1-pyridin-3-ylbut-3-enyl]aniline
• InChI: InChI=1S/C21H19N5/c1-2-19(26-20-13-7-6-12-18(20)24-25-26)21(16-9-8-14-22-15-16)23-17-10-4-3-5-11-17/h2-15,19,21,23H,1H2
• InChI Key: YWOBMXDCYMCZIO-UHFFFAOYSA-N
• Canonical SMILES: C=CC(C(C1=CN=CC=C1)NC2=CC=CC=C2)N3C4=CC=CC=C4N=N3
• Molecular Formula: C21H19N5
• Molecular Weight: 341.4 g/mol

Description

“N-[2-(benzotriazol-1-yl)-1-pyridin-3-ylbut-3-enyl]aniline” is a compound that contains a benzotriazole moiety. Benzotriazole is a premium synthetic auxiliary that has been extensively explored for the synthesis of natural and synthetic-based molecules of varied biological and pharmaceutical importance. Its derivatives have exhibited outstanding properties in medicinal chemistry including anticancer, antifungal, antibacterial, antiviral, antiparasitic, and antioxidative activities.

Synthesis Analysis

Benzotriazole methodology has grown from an obscure level to very high popularity, since benzotriazole can easily be introduced into a molecule by a variety of reactions, activates it toward numerous transformations, is sufficiently stable during the course of reactions, and finally can easily be removed at the end of the reaction sequence. A series of 2-(1H-benzotriazole-1-yl) N-substituted acetohydrazide derivatives were synthesized using the method given in the literature.

Chemical Reactions Analysis

Benzotriazole is a versatile molecule that can act either as an acid or base, and it can also bind to other species, utilizing the lone pair electrons. Applying this property, the benzotriazole can form a stable coordination compound on a copper surface and behave as a corrosion inhibitor.